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Compound of Interest

Compound Name: Perfluoropropanesulfonic acid

Cat. No.: B3041934

For Researchers, Scientists, and Drug Development Professionals: A Guide to Navigating
Analytical Variability in PFPrS Measurement

The accurate quantification of perfluoropropanesulfonic acid (PFPrS), a member of the per-
and polyfluoroalkyl substances (PFAS) family, is of paramount importance in environmental
monitoring, toxicological studies, and pharmaceutical development. As regulatory scrutiny and
research interest in these "forever chemicals” intensify, understanding the measurement
uncertainty associated with their quantification is crucial for data reliability and informed
decision-making. This guide provides a comparative overview of measurement uncertainty for
PFPrS, supported by experimental data and detailed analytical protocols.

Unveiling the Data: A Comparative Look at
Measurement Uncertainty

The uncertainty of a measurement provides a quantitative indication of the quality of the result.
For PFPrS, this value can be influenced by the sample matrix, the analytical method employed,
and the specific laboratory conducting the analysis. Below is a comparison of reported
measurement uncertainties from a leading commercial laboratory and a certified reference
material.
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Laboratory Laboratory Certified Reference
Parameter Reported (Aqueous Reported (Soil Material (in
Matrix)[1][2] Matrix)[1][2] Methanol)[3][4]
PR Perfluoropropanesulfo  Perfluoropropanesulfo  Perfluoropropanesulfo
nalyte
Y nic acid (PFPrS) nic acid (PFPrS) nic acid (PFPrS)
Reported
5.3% (Expanded
Measurement 40.4% - 42.0% 33.0% - 40%

Uncertainty (%)

Uncertainty)

Methodology Basis

ASTM E2554-13, ISO
TS19036[1][2]

ASTM E2554-13, ISO
TS19036[1][2]

Gravimetric
Preparation &
Chromatographic

Measures[4]

Source

Eurofins
Environmental
Testing[1][2]

Eurofins
Environmental
Testing[1][2]

NIST Reference
Material 8690[3][4]

Note: The laboratory-reported uncertainty is calculated from laboratory control samples using a

coverage factor of k=2, providing a level of confidence of approximately 95%.[1][2] The

uncertainty for the certified reference material represents the expanded uncertainty.

Decoding the Analytical Workflow: From Sample to

Result

The quantification of PFPrS, like other PFAS, typically involves a multi-step process designed

to isolate the analyte from the sample matrix and accurately measure its concentration. The

following diagram illustrates a standard workflow for the analysis of PFPrS in environmental

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3041934?utm_src=pdf-custom-synthesis
https://cdnmedia.eurofins.com/apac/media/z1sfaplk/reporting-measurement-uncertainty-of-chemical-and-mycology-test-results-2025.pdf
https://cdnmedia.eurofins.com/apac/media/612806/reporting-measurement-uncertainty-of-chemical-and-mycology-test-results-may-2022.pdf
https://labmix24.com/en/products/NIST-8690
https://tsapps.nist.gov/srmext/certificates/8690.pdf
https://www.benchchem.com/product/b3041934#measurement-uncertainty-for-perfluoropropanesulfonic-acid-quantification
https://www.benchchem.com/product/b3041934#measurement-uncertainty-for-perfluoropropanesulfonic-acid-quantification
https://www.benchchem.com/product/b3041934#measurement-uncertainty-for-perfluoropropanesulfonic-acid-quantification
https://www.benchchem.com/product/b3041934#measurement-uncertainty-for-perfluoropropanesulfonic-acid-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3041934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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